Cas no 90370-97-1 ( )
structure
Product Name:
CAS No:90370-97-1
MF:C8H14O3
MW:158.194962978363
CID:994757
PubChem ID:303432
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- [3-(hydroxymethyl)-7-oxabicyclo[2.2.1]heptan-2-yl]methanol
- NSC191807
- 7-oxabicyclo[2.2.1]heptane-2
- DTXSID80307488
- (7-Oxabicyclo[2.2.1]heptane-2,3-diyl)dimethanol
- 90370-97-1
- 7-oxabicyclo[2.2.1]heptane-2,3-diyldimethanol
- SCHEMBL9012552
- NSC-191807
-
-
- Inchi： 1S/C8H14O3/c9-3-5-6(4-10)8-2-1-7(5)11-8/h5-10H,1-4H2
- InChI Key： PTJQDBOAZMCIMB-UHFFFAOYSA-N
- SMILES： O1C2CCC1C(CO)C2CO
Computed Properties
- Exact Mass: 158.094294304g/mol
- Monoisotopic Mass: 158.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 49.7Ų
Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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